MPC 6827 hydrochloride
MPC 6827 hydrochloride
Verubulin Hydrochloride is the hydrochloride salt form of verubulin, a quinazoline derivative with potential dual antineoplastic activities. Verubulin binds to and inhibits tubulin polymerization and interrupts microtubule formation, resulting in disruption of mitotic spindle assembly, cell cycle arrest in the G2/M phase, and cell death. This agent is not a substrate for several subtypes of multidrug resistance ABC transporters, such as P-glycoprotein, multidrug resistance-associated protein 1 (MRP1), and breast cancer resistance protein 1 (BCRP1); therefore, it may be useful for treating multidrug resistant (MDR) tumors that express these transporters. In addition, as a vascular disrupting agent (VDA), verubulin appears to disrupt tumor microvasculature specifically, which may result in acute ischemia and massive tumor cell death.
Brand Name:
Vulcanchem
CAS No.:
917369-31-4
VCID:
VC0005024
InChI:
InChI=1S/C17H17N3O.ClH/c1-12-18-16-7-5-4-6-15(16)17(19-12)20(2)13-8-10-14(21-3)11-9-13;/h4-11H,1-3H3;1H
SMILES:
CC1=NC2=CC=CC=C2C(=N1)N(C)C3=CC=C(C=C3)OC.Cl
Molecular Formula:
C17H18ClN3O
Molecular Weight:
315.8 g/mol
MPC 6827 hydrochloride
CAS No.: 917369-31-4
Inhibitors
VCID: VC0005024
Molecular Formula: C17H18ClN3O
Molecular Weight: 315.8 g/mol
CAS No. | 917369-31-4 |
---|---|
Product Name | MPC 6827 hydrochloride |
Molecular Formula | C17H18ClN3O |
Molecular Weight | 315.8 g/mol |
IUPAC Name | N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine;hydrochloride |
Standard InChI | InChI=1S/C17H17N3O.ClH/c1-12-18-16-7-5-4-6-15(16)17(19-12)20(2)13-8-10-14(21-3)11-9-13;/h4-11H,1-3H3;1H |
Standard InChIKey | VYUWDIKZJLOZJL-UHFFFAOYSA-N |
SMILES | CC1=NC2=CC=CC=C2C(=N1)N(C)C3=CC=C(C=C3)OC.Cl |
Canonical SMILES | CC1=NC2=CC=CC=C2C(=N1)N(C)C3=CC=C(C=C3)OC.Cl |
Description | Verubulin Hydrochloride is the hydrochloride salt form of verubulin, a quinazoline derivative with potential dual antineoplastic activities. Verubulin binds to and inhibits tubulin polymerization and interrupts microtubule formation, resulting in disruption of mitotic spindle assembly, cell cycle arrest in the G2/M phase, and cell death. This agent is not a substrate for several subtypes of multidrug resistance ABC transporters, such as P-glycoprotein, multidrug resistance-associated protein 1 (MRP1), and breast cancer resistance protein 1 (BCRP1); therefore, it may be useful for treating multidrug resistant (MDR) tumors that express these transporters. In addition, as a vascular disrupting agent (VDA), verubulin appears to disrupt tumor microvasculature specifically, which may result in acute ischemia and massive tumor cell death. |
Synonyms | MPC-6827 MPC6827 N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine verubulin verubulin hydrochloride |
PubChem Compound | 11638255 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume